Cas no 2138126-49-3 (2-(3-methoxyazetidin-1-yl)quinazoline-5-carboxylic acid)

• Product Name: 2-(3-methoxyazetidin-1-yl)quinazoline-5-carboxylic acid
• CAS No: 2138126-49-3
• MF: C₁₃H₁₃N₃O₃
• MW: 259.260622739792
• CID: 6512349
• PubChem ID: 165717137
• Update Time: 2025-06-10

2-(3-methoxyazetidin-1-yl)quinazoline-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxyazetidin-1-yl)quinazoline-5-carboxylic acid
• EN300-1162478
• 2138126-49-3

• Inchi： 1S/C13H13N3O3/c1-19-8-6-16(7-8)13-14-5-10-9(12(17)18)3-2-4-11(10)15-13/h2-5,8H,6-7H2,1H3,(H,17,18)
• InChI Key： QJEJWVLRWNJEMH-UHFFFAOYSA-N
• SMILES： O(C)C1CN(C2N=CC3C(C(=O)O)=CC=CC=3N=2)C1

Computed Properties

• Exact Mass: 259.09569129g/mol
• Monoisotopic Mass: 259.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(3-methoxyazetidin-1-yl)quinazoline-5-carboxylic acid

Introduction to 2-(3-methoxyazetidin-1-yl)quinazoline-5-carboxylic acid (CAS No. 2138126-49-3)

2-(3-methoxyazetidin-1-yl)quinazoline-5-carboxylic acid, identified by the CAS number 2138126-49-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinazoline class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a methoxy-substituted azetidine moiety in its molecular framework imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The quinazoline core is a privileged structure in medicinal chemistry, widely recognized for its role in the design of bioactive molecules targeting various therapeutic pathways. Compounds derived from quinazoline have demonstrated efficacy in treating conditions such as cancer, infectious diseases, and inflammatory disorders. The introduction of a carboxylic acid group at the 5-position of the quinazoline ring enhances the compound's solubility and reactivity, facilitating further derivatization and functionalization.

The 3-methoxyazetidin-1-yl substituent is particularly noteworthy, as azetidine derivatives are known to exhibit significant biological activity. Methoxylation at the 3-position of azetidine can modulate the compound's pharmacokinetic profile, improving its metabolic stability and bioavailability. This modification is a common strategy in drug design to optimize pharmacological properties while maintaining or enhancing target binding affinity.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the potential of 2-(3-methoxyazetidin-1-yl)quinazoline-5-carboxylic acid more efficiently than ever before. These techniques have allowed for rapid identification of lead compounds with promising biological activity. For instance, virtual screening studies have highlighted this compound's potential as an inhibitor of kinases and other enzymes involved in cancer progression. The carboxylic acid functionality also suggests that it may serve as a precursor for peptidomimetics or other protein-targeting agents.

In vitro studies have begun to unravel the mechanistic aspects of 2-(3-methoxyazetidin-1-yl)quinazoline-5-carboxylic acid's biological effects. Initial experiments indicate that it may interfere with signal transduction pathways critical for tumor growth and survival. The quinazoline moiety is particularly interesting, as it is structurally similar to several approved anticancer drugs that target tyrosine kinases. The methoxyazetidine group could further enhance binding interactions by providing additional hydrogen bonding opportunities or steric hindrance against non-specific binding.

The carboxylic acid group at the 5-position offers multiple avenues for further chemical modification. Researchers are exploring its potential as an anchor point for covalent bond formation with biomolecules, such as peptides or proteins, to develop targeted therapies. Additionally, its acidity allows for salt formation, which could improve oral bioavailability and formulation stability.

One of the most exciting prospects for 2-(3-methoxyazetidin-1-yl)quinazoline-5-carboxylic acid lies in its potential application as a tool compound for biochemical research. Its well-defined structure and predictable reactivity make it an ideal candidate for studying enzyme inhibition mechanisms and ligand-receptor interactions. Such studies are crucial for understanding disease pathways and developing rational drug design strategies.

The synthesis of this compound has been optimized to ensure high yield and purity, making it accessible for both academic research and industrial applications. Modern synthetic methodologies have enabled the construction of complex molecular architectures with greater precision, reducing side reactions and improving overall efficiency. This accessibility is key to advancing drug discovery efforts.

As research progresses, 2-(3-methoxyazetidin-1-yl)quinazoline-5-carboxylic acid is expected to play a pivotal role in the development of novel therapeutics. Its unique structural features offer a balance between biological activity and synthetic feasibility, making it an attractive candidate for further investigation. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize its therapeutic potential.

The integration of machine learning models into drug discovery pipelines has accelerated the identification of promising candidates like 2-(3-methoxyazetidin-1-yl)quinazoline-5-carboxylic acid. These models can predict biological activity based on molecular descriptors, allowing researchers to prioritize compounds for experimental validation efficiently. Such computational approaches are complemented by experimental validation using cutting-edge techniques like X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

The future directions for this compound include exploring its role in combination therapies alongside existing drugs. Combination regimens often yield better outcomes by targeting multiple pathways simultaneously or by overcoming resistance mechanisms associated with single-agent treatments. The structural versatility of 2-(3-methoxyazetidin-1-yl)quinazoline-5-carboxylic acid makes it an excellent candidate for such multidrug approaches.

In conclusion, 2-(3-methoxyazetidin-1-yl)quinazoline-5-carboxylic acid (CAS No. 2138126-49-3) represents a significant advancement in pharmaceutical chemistry with promising applications in oncology and other therapeutic areas. Its unique structural features, coupled with recent technological advancements in drug discovery, position it as a valuable asset in the quest for novel therapeutics.